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Compound of Interest

Compound Name: Tris(4-aminophenyl)amine

Cat. No.: B013937

For researchers, scientists, and professionals in drug development, Tris(4-
aminophenyl)amine (TAPA) has emerged as a pivotal building block in the synthesis of
advanced materials. Its unique Cs-symmetric and trifunctional amine structure provides a
versatile platform for creating complex molecular architectures with applications spanning from
gas separation and electronics to energy storage and potentially pharmaceuticals.

This guide offers a comparative analysis of TAPA's performance in its primary applications,
supported by experimental data from recent literature. We will delve into its role in the formation
of Covalent Organic Frameworks (COFs) for gas capture, its utility in electrochromic devices,
its application as a hole transport material in perovskite solar cells, and its use in creating high-
performance polyimide membranes for gas separation.

Covalent Organic Frameworks (COFs) for Carbon
Capture

TAPA is a favored monomer for the synthesis of 2D and 3D COFs due to its threefold symmetry
and reactive amine groups, which facilitate the formation of robust, porous, and crystalline
frameworks.[1] These COFs exhibit high surface areas and tunable porosity, making them
excellent candidates for gas storage and separation.

Comparative Performance of TAPA-based COFs for CO2
Uptake
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TPA-COF-6
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de

up to 1747
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65.65 121131
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1,3,5-tris-(4-
aminophenyl)
triazine
(TAPT) + 4,4'-
biphenyldicar
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47.52 (1.08

mmol/g)

[4]
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mmol/g)

[4]

Cz-COF
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based

monomer

110 (11.0

wt%) )

Tz-COF

Benzobisthia
zole-based

monomer

154 (15.4

wit%o) ol

Analysis: TAPA-based COFs, such as TPA-COF-6, demonstrate significant CO2 uptake, which
Is competitive with other functionalized COFs. The data indicates that the choice of the

aldehyde linker and the presence of heteroatoms (like in Cz-COF and Tz-COF) can further
enhance CO:2 adsorption capabilities. The fluorinated TAPT-based COF (HHU-COF-2) shows a
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higher CO2 uptake than its non-fluorinated counterpart, suggesting a strategy for performance
enhancement.

Experimental Protocol: Synthesis of a TAPA-based COF
(TPA-COF-6 as an example)

The synthesis of TPA-COFs is typically achieved through a one-pot polycondensation reaction.

Monomer Preparation: Tris(4-aminophenyl)amine (TPA-3NH2) and a selected
triarylaldehyde are used as the amine and aldehyde monomers, respectively.

o Solvothermal Synthesis: The monomers are suspended in a suitable solvent mixture (e.g., a
mixture of o-dichlorobenzene and ethanol) in a sealed tube.

» Acid Catalysis: An acidic catalyst, such as aqueous acetic acid, is added to the suspension
to facilitate the Schiff base condensation reaction.

e Reaction Conditions: The mixture is heated at a specific temperature (e.g., 120 °C) for a
period of time (e.g., 3 days) to allow for the formation of the crystalline COF.

 Purification: The resulting solid is collected by filtration, washed with various organic solvents
(e.g., acetone, THF) to remove unreacted monomers and oligomers, and then dried under
vacuum.
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Synthesis of TAPA-based COF

Acid Catalyst
(e.g., Acetic Acid)

Solvothermal Reaction
(120°C, 3 days)

Solvent Mixture
(e.g., o-DCB/Ethanol)

—>| Filtration & Washing [ Y @)

TAPA + Triarylaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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